Cas no 1337306-15-6 (3-(2-methanesulfonylphenyl)methylpyrrolidine)

• Product Name: 3-(2-methanesulfonylphenyl)methylpyrrolidine
• CAS No: 1337306-15-6
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 6018405
• PubChem ID: 84799826
• Update Time: 2025-06-12

3-(2-methanesulfonylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methanesulfonylphenyl)methylpyrrolidine
• 3-[(2-methanesulfonylphenyl)methyl]pyrrolidine
• 1337306-15-6
• EN300-1988876

• Inchi： 1S/C12H17NO2S/c1-16(14,15)12-5-3-2-4-11(12)8-10-6-7-13-9-10/h2-5,10,13H,6-9H2,1H3
• InChI Key： NROASZQSDJZEEO-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1CC1CNCC1)(=O)=O

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-(2-methanesulfonylphenyl)methylpyrrolidine

Professional Introduction to 3-(2-methanesulfonylphenyl)methylpyrrolidine (CAS No. 1337306-15-6)

3-(2-methanesulfonylphenyl)methylpyrrolidine, identified by the chemical abstracts service number CAS No. 1337306-15-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a pyrrolidine core appended with a 2-methanesulfonylphenyl moiety, exhibits unique structural and functional properties that make it a promising candidate for various applications in drug discovery and development.

The molecular structure of 3-(2-methanesulfonylphenyl)methylpyrrolidine consists of a six-membered heterocyclic ring (pyrrolidine) linked to a benzene ring substituted with a methanesulfonyl group. This architectural design contributes to its distinct physicochemical properties, including solubility, stability, and potential bioavailability. The presence of the methanesulfonyl group enhances the compound's interaction with biological targets, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolidine derivatives due to their diverse biological activities. Studies have demonstrated that pyrrolidine-based compounds can modulate various biological pathways, making them valuable tools in the development of drugs targeting neurological disorders, inflammatory diseases, and cancer. The specific substitution pattern in 3-(2-methanesulfonylphenyl)methylpyrrolidine may confer additional pharmacological advantages, such as enhanced binding affinity or selectivity for certain receptors or enzymes.

One of the most compelling aspects of 3-(2-methanesulfonylphenyl)methylpyrrolidine is its potential role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in various diseases, particularly cancer. The methanesulfonylphenyl group in this compound can serve as a hinge-binding motif, interacting with critical residues in the active site of kinases. This interaction can lead to the inhibition of kinase activity, thereby disrupting aberrant signaling cascades that contribute to disease progression.

Recent advancements in computational chemistry and molecular modeling have facilitated the design and optimization of kinase inhibitors like 3-(2-methanesulfonylphenyl)methylpyrrolidine. These techniques allow researchers to predict binding affinities, identify potential drug-likeness issues, and refine molecular structures to improve efficacy and reduce toxicity. The integration of experimental data with computational methods has accelerated the discovery process, enabling faster development of lead compounds for clinical testing.

The synthesis of 3-(2-methanesulfonylphenyl)methylpyrrolidine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the pyrrolidine ring typically involves cyclization reactions, while the attachment of the methanesulfonylphenyl group may involve sulfonylation or cross-coupling reactions. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry techniques, have been employed to enhance yield and purity.

In addition to its potential as a kinase inhibitor, 3-(2-methanesulfonylphenyl)methylpyrrolidine may exhibit other biological activities. For instance, its structural features could allow it to interact with receptors or ion channels involved in pain perception or neurotransmitter release. This opens up possibilities for its use in treating conditions such as chronic pain syndromes or neurodegenerative diseases where modulation of these pathways is crucial.

The pharmaceutical industry is increasingly focusing on developing small molecule inhibitors with high selectivity and minimal off-target effects. 3-(2-methanesulfonylphenyl)methylpyrrolidine's unique structural features make it a promising candidate for achieving this goal. By fine-tuning its chemical properties through structural analogs and derivatives, researchers can optimize its pharmacological profile for specific therapeutic applications.

Ongoing research is exploring the mechanisms by which pyrrolidine derivatives exert their biological effects. Understanding these mechanisms is essential for rational drug design and for predicting potential side effects. Preclinical studies using cell-based assays and animal models are being conducted to evaluate the safety and efficacy of compounds like 3-(2-methanesulfonylphenyl)methylpyrrolidine before they can be advanced into human clinical trials.

The development of new drugs is a complex and lengthy process that requires collaboration across multiple disciplines, including chemistry, biology, pharmacology, and medicine. The synthesis and characterization of compounds like 3-(2-methanesulfonylphenyl)methylpyrrolidine are just one part of this process. Additional steps include formulation development, preclinical testing, regulatory submissions, and post-marketing surveillance.

In conclusion, 3-(2-methanesulfonylphenyl)methylpyrrolidine (CAS No. 1337306-15-6) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of chemical features makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and optimize synthetic methodologies, this compound is poised to play an important role in future drug discovery efforts.